2-(4-chlorophenyl)-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione

• IUPAC Name: 2-(4-chlorophenyl)-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione
• InChI: InChI=1S/C20H12ClN3O3/c21-10-7-5-9(6-8-10)13-14-16(11-3-1-2-4-12(11)17(14)25)22-18-15(13)19(26)24-20(27)23-18/h1-8,13H,(H3,22,23,24,26,27)
• InChI Key: HHKMKWVHHTUBRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(C2=O)C(C4=C(N3)NC(=O)NC4=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C20H12ClN3O3
• Molecular Weight: 377.8 g/mol

Description

The compound 2-(4-chlorophenyl)-5,7,9-triazatetracyclo[8.7.0.0³,⁸.0¹¹,¹⁶]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione is a polycyclic heterocyclic molecule characterized by a fused tetracyclic core containing three nitrogen atoms and three ketone groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenyl)-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione typically involves multi-step reactions. These reactions often start with simpler precursors like Tetrahydro-1H-benzo[b]azonin-2,7-dione. The process may include cyclization reactions, introduction of functional groups, and purification steps to achieve the desired compound.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenyl)-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione can undergo various chemical reactions, including:

Oxidation: Introduction of oxygen atoms to form oxides.

Reduction: Removal of oxygen or addition of hydrogen to form reduced products.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(4-chlorophenyl)-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione has several scientific research applications:

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-5,7,9-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Compound A : 2-(3,4-Dimethoxyphenyl)-5,7,9-triazatetracyclo[8.7.0.0³,⁸.0¹¹,¹⁶]heptadeca-1(10),3(8),11,13,15-pentaene-4,6,17-trione

• Molecular Formula : C₂₂H₁₇N₃O₅ (vs. C₂₁H₁₄ClN₃O₃ for the target compound)
• Key Differences: Substituent: 3,4-Dimethoxyphenyl group instead of 4-chlorophenyl. Electronic Effects: Methoxy groups (-OCH₃) are electron-donating, enhancing π-π stacking interactions, whereas the chloro group (-Cl) is electron-withdrawing, increasing electrophilicity.

Compound B : 5-(4-Chlorophenyl)-8-[(3-fluorophenyl)methyl]-12,14-dioxa-3,4,8-triazatetracyclo[7.7.0.0²,⁶.0¹¹,¹⁵]hexadeca-1(16),2,4,6,9,11(15)-hexaene

• Molecular Formula : C₂₈H₁₉ClFN₃O₂
• Key Differences :
  • Core Structure : Additional dioxa (O-containing) rings and a fluorobenzyl group.
  • Bioactivity : Fluorine substitution may enhance metabolic stability and receptor binding affinity compared to the target compound’s simpler chloro-substituted system .

Pharmacologically Active Derivatives

Compound C : (2R,8R)-2-(1,3-Benzodioxol-5-yl)-6-methyl-3,6,17-triazatetracyclo[8.7.0.0³,⁸.0¹¹,¹⁶]heptadeca-1(10),11,13,15-tetraene-4,7-dione (Tadalafil Analog)

• Molecular Formula : C₂₂H₁₉N₃O₄
• Key Differences :
  • Functional Groups : Benzodioxolyl group and methyl substitution on the triazatetracyclic core.
  • Activity : Potent phosphodiesterase type-5 (PDE-5) inhibition, leading to vasodilation and muscle relaxation. The absence of a benzodioxole or methyl group in the target compound suggests divergent pharmacological targets .

Research Implications and Gaps

• Structural Activity Relationships (SAR) : The 4-chlorophenyl group may confer distinct binding interactions compared to methoxy or benzodioxolyl analogs, necessitating computational docking studies to predict target proteins.
• Synthetic Challenges : The tetracyclic core’s stereochemical complexity requires advanced methodologies, such as transition-metal catalysis or photochemical cyclization, as seen in related triazatetracyclic syntheses .
• Biological Screening : Priority areas include antimicrobial or kinase inhibition assays, given the bioactivity of marine-derived triazatetracyclic compounds (e.g., salternamides) .